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Compound of Interest

Compound Name: (2R)-2-methyltetradecanoyl-CoA

Cat. No.: B15549883 Get Quote

Essential Safety and Handling Guide for (2R)-2-
methyltetradecanoyl-CoA
Audience: This guide is intended for researchers, scientists, and drug development

professionals who will be handling (2R)-2-methyltetradecanoyl-CoA.

Disclaimer: As a specific Safety Data Sheet (SDS) for (2R)-2-methyltetradecanoyl-CoA is not

readily available, the following guidance is based on the safety protocols for structurally similar

long-chain fatty acyl-CoA compounds and general laboratory best practices. This compound

should be handled as potentially hazardous, and all procedures should be conducted with the

utmost care.

Immediate Safety and Logistical Information
(2R)-2-methyltetradecanoyl-CoA is a long-chain fatty acyl-coenzyme A derivative. While

specific toxicity data is unavailable, compounds of this nature should be handled with care to

avoid inhalation, ingestion, and skin contact. Assume the compound may be an irritant.

Personal Protective Equipment (PPE)
Based on the handling of similar chemical structures, the following PPE is mandatory to

minimize exposure.
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Protection Type Recommended Equipment Justification

Eye and Face

Safety glasses with side

shields or safety goggles. A

face shield is recommended

for tasks with a high risk of

splashes.[1][2][3]

Protects against eye irritation

from potential dust particles or

splashes of solutions.

Hand Protection

Chemical-resistant gloves,

such as nitrile. Double-gloving

is recommended.[1][2]

Prevents skin contact and

irritation. The outer glove can

be removed immediately if

contaminated.[2]

Body Protection
A laboratory coat with long

sleeves is required.[1][2]

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

may be necessary if handling

the solid form outside of a

fume hood or if aerosols may

be generated.[2]

Protects against inhalation of

fine powders or aerosols.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Weighing:

All manipulations involving the solid compound or concentrated solutions should be

performed within a certified chemical fume hood to minimize inhalation exposure.[1]

Before weighing, ensure the analytical balance is clean and certified.

Carefully weigh the desired amount of (2R)-2-methyltetradecanoyl-CoA in a disposable

weigh boat or directly into the reaction vessel.

Securely cap the primary container immediately after weighing.

Clean any spills on the balance and surrounding area promptly with a suitable solvent (e.g.,

70% ethanol) and dispose of the cleaning materials as hazardous waste.
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2. Dissolution and Handling of Solutions:

For creating stock solutions, consider using a mixture of water and dimethyl sulfoxide

(DMSO).[4] However, the stability of long-chain fatty acyl-CoA molecules in various solvents

can be limited, and preparing fresh solutions daily is often the best practice.[4]

When dissolving, add the solvent slowly to the solid to avoid splashing.

If you need to store aliquots, it is recommended to dissolve the entire amount, aliquot into

separate vials, and then remove the solvent under a vacuum or inert gas to store as a dry

film in a freezer.[4]

3. Post-Handling:

Thoroughly clean the work area after use.

Decontaminate all non-disposable equipment that came into contact with the chemical.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Waste Collection: Collect all waste materials, including unused compound, contaminated

consumables (e.g., gloves, weigh boats, pipette tips), and cleaning materials, in a

designated and properly labeled hazardous waste container.

Container Labeling: Ensure the waste container is clearly labeled with the chemical name

and associated hazards.

Storage and Disposal: Store the waste container in a cool, dry, and well-ventilated area,

away from incompatible materials.[1] Disposal must be carried out according to local, state,

and federal regulations. Contact your institution's environmental health and safety (EHS)

department for specific disposal procedures.
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Workflow for Safe Handling of (2R)-2-methyltetradecanoyl-CoA

Preparation Handling Cleanup & Disposal
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Caption: Workflow for handling (2R)-2-methyltetradecanoyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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